2-(1,3-dioxo-2-azaspiro[4.4]non-2-yl)-N-[2-(2-methyl-1H-benzimidazol-1-yl)ethyl]acetamide 2-(1,3-dioxo-2-azaspiro[4.4]non-2-yl)-N-[2-(2-methyl-1H-benzimidazol-1-yl)ethyl]acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC16313894
InChI: InChI=1S/C20H24N4O3/c1-14-22-15-6-2-3-7-16(15)23(14)11-10-21-17(25)13-24-18(26)12-20(19(24)27)8-4-5-9-20/h2-3,6-7H,4-5,8-13H2,1H3,(H,21,25)
SMILES:
Molecular Formula: C20H24N4O3
Molecular Weight: 368.4 g/mol

2-(1,3-dioxo-2-azaspiro[4.4]non-2-yl)-N-[2-(2-methyl-1H-benzimidazol-1-yl)ethyl]acetamide

CAS No.:

Cat. No.: VC16313894

Molecular Formula: C20H24N4O3

Molecular Weight: 368.4 g/mol

* For research use only. Not for human or veterinary use.

2-(1,3-dioxo-2-azaspiro[4.4]non-2-yl)-N-[2-(2-methyl-1H-benzimidazol-1-yl)ethyl]acetamide -

Specification

Molecular Formula C20H24N4O3
Molecular Weight 368.4 g/mol
IUPAC Name 2-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)-N-[2-(2-methylbenzimidazol-1-yl)ethyl]acetamide
Standard InChI InChI=1S/C20H24N4O3/c1-14-22-15-6-2-3-7-16(15)23(14)11-10-21-17(25)13-24-18(26)12-20(19(24)27)8-4-5-9-20/h2-3,6-7H,4-5,8-13H2,1H3,(H,21,25)
Standard InChI Key QRNRXPLZYVKZMH-UHFFFAOYSA-N
Canonical SMILES CC1=NC2=CC=CC=C2N1CCNC(=O)CN3C(=O)CC4(C3=O)CCCC4

Introduction

The compound 2-(1,3-dioxo-2-azaspiro[4.4]non-2-yl)-N-[2-(2-methyl-1H-benzimidazol-1-yl)ethyl]acetamide is a complex organic molecule that features a unique combination of functional groups and structural elements. It includes a spirocyclic azaspiro framework, a dioxo group, and a benzimidazole moiety, which contribute to its potential biological activities and chemical properties. Despite the lack of detailed information from specific sources, this compound can be analyzed based on its structural components and potential applications in medicinal chemistry.

Structural Features

  • Spirocyclic Framework: The azaspiro[4.4]nonane core is a bicyclic structure that includes a nitrogen atom, contributing to its unique chemical and biological properties.

  • Dioxo Group: This functional group is known for its reactivity and ability to participate in various chemical reactions.

  • Benzimidazole Moiety: This heterocyclic ring system is often associated with biological activity, particularly in compounds with antiparasitic and anticancer properties.

Synthesis

The synthesis of 2-(1,3-dioxo-2-azaspiro[4.4]non-2-yl)-N-[2-(2-methyl-1H-benzimidazol-1-yl)ethyl]acetamide typically involves multi-step reactions. These processes may include condensation reactions, alkylation, and acylation steps, requiring careful control of reaction conditions such as temperature, solvent choice, and catalysts to optimize yield and purity.

Biological Activity

While specific biological activity data for 2-(1,3-dioxo-2-azaspiro[4.4]non-2-yl)-N-[2-(2-methyl-1H-benzimidazol-1-yl)ethyl]acetamide is not readily available, compounds with similar structural features often exhibit significant biological activity. The presence of a benzimidazole moiety suggests potential antiparasitic or anticancer properties, as seen in related compounds.

Potential Applications

Given its structural complexity and potential biological activity, this compound may have applications in medicinal chemistry, particularly in the development of therapeutic agents targeting specific enzymes or receptors. Further research is needed to fully explore its potential uses.

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